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morpholinopropane-1-sulfonate

Cat. No.: B3023118 Get Quote

In the landscape of biological and biochemical research, maintaining a stable and

physiologically relevant pH is paramount to experimental success. The development of

zwitterionic buffers by Dr. Norman Good and his colleagues in 1966 was a landmark

achievement, providing researchers with a toolkit of non-reactive, stable compounds for a wide

range of applications.[1] Among these "Good's buffers," 3-(N-morpholino)-2-

hydroxypropanesulfonic acid, commonly known as MOPSO, has distinguished itself as a

versatile and reliable agent, particularly for systems requiring a pH near neutrality.[1][2]

MOPSO is structurally similar to the more widely known MOPS buffer, with the key distinction

being the presence of a hydroxyl (-OH) group on the second carbon of the propane chain.[1][2]

[3] This seemingly minor modification confers specific properties that make MOPSO an optimal

choice for numerous sensitive applications, from cell culture to electrophoresis and enzyme

kinetics.[4][5] This guide provides a comprehensive overview of the core physical and chemical

properties of MOPSO, offering field-proven insights and detailed protocols for its effective use

in a laboratory setting.

Core Physicochemical Properties of MOPSO
The utility of a buffer is defined by its fundamental physicochemical characteristics. MOPSO's

properties make it exceptionally well-suited for biological research due to its zwitterionic nature,

high water solubility, and minimal interaction with biological components.[6][7][8]

Below is a summary of MOPSO's key quantitative properties.
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Property Value Source(s)

IUPAC Name
2-Hydroxy-3-(morpholin-4-

yl)propane-1-sulfonic acid
[2]

Molecular Formula C₇H₁₅NO₅S [2][4]

Molecular Weight 225.26 g/mol [2][4][9]

Appearance White crystalline powder [2][10]

pKa (at 25°C) 6.9 [2][11]

ΔpKa/°C -0.015 [2]

Effective pH Range 6.2 - 7.9 [2][4][5][9][12]

Solubility in Water High; 0.75 M at 0°C [2][6][7]

Melting Point 270–290 °C (decomposes) [1][2]

Chemical Structure
The structure of MOPSO, featuring a morpholine ring and a sulfonic acid group, is central to its

function. The nitrogen on the morpholine ring has a pKa of 6.9, making it an effective buffer in

the physiological range. The sulfonic acid group is highly acidic and remains deprotonated and

negatively charged at this pH, creating the zwitterionic state.
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Chemical structure of MOPSO.

Key Chemical Characteristics for Researchers
Zwitterionic Nature and Membrane Impermeability
At physiological pH, MOPSO exists as a zwitterion, possessing both a positive (on the

morpholine nitrogen) and a negative (on the sulfonate group) charge, while maintaining an

overall neutral charge. This characteristic is crucial as it minimizes interactions with charged

biological macromolecules. Furthermore, its charge distribution and molecular size make it

difficult for MOPSO to cross biological membranes, preventing interference with intracellular pH

and biochemical processes.[8]

Interaction with Metal Ions
A significant advantage of MOPSO, and many of Good's buffers, is its negligible tendency to

form complexes with most biologically relevant metal ions.[4][7] This is a critical feature for

studies involving metalloenzymes or reactions where divalent cations (e.g., Mg²⁺, Ca²⁺) are

essential cofactors, as the buffer will not sequester these ions from the solution.[13] However, it

is important to note that like other morpholine-based buffers, MOPSO may exhibit weak
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interactions with certain transition metals like copper, and caution is advised in systems

sensitive to Cr³⁺ and Fe³⁺.[1][14]

UV-Vis Spectral Properties
MOPSO solutions are colorless and transparent, exhibiting no significant absorbance in the

visible light spectrum.[15] In the UV range, MOPSO has a very low absorbance, making it an

excellent choice for spectrophotometric assays where the analyte of interest is measured in the

UV region. This ensures that the buffer itself does not contribute to the background signal,

leading to more accurate measurements.

Applications in Research and Drug Development
MOPSO's unique properties make it a preferred buffer in a variety of scientific applications.

Cell Culture Media: Its physiological pH range and low toxicity make MOPSO an effective

buffering agent for various cell culture media, ensuring a stable environment for cell growth

and viability.[4][5][14]

Protein Purification and Enzyme Assays: MOPSO is widely used in chromatography and

enzyme kinetics.[4] Its low metal-binding capacity ensures that the activity of metal-

dependent enzymes is not inhibited.[13] Additionally, MOPSO has been shown to interact

with the peptide backbone of proteins like bovine serum albumin (BSA), stabilizing them

against thermal denaturation.[4]

Electrophoresis: Due to its low ionic mobility and ability to maintain a stable pH, MOPSO is

an excellent buffer for the separation of nucleic acids and proteins in electrophoresis

techniques, including capillary electrochromatography.[4]

The selection of MOPSO is logically driven by its properties, as illustrated below.
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Core Properties
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Relationship between MOPSO properties and applications.
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Relationship between MOPSO properties and applications.

Experimental Protocols
Preparation of a 0.5 M MOPSO Buffer Stock Solution (pH
6.9)
This protocol describes the preparation of 1 liter of a 0.5 M MOPSO stock solution. The

causality behind each step is critical: precise weighing ensures accurate concentration, using

high-purity water prevents contamination, careful pH adjustment is key to buffer function, and

bringing to the final volume standardizes the molarity.

Materials:

MOPSO, Free Acid (MW: 225.26 g/mol )

High-purity, deionized water (dH₂O)

10 N Sodium Hydroxide (NaOH) solution

Calibrated pH meter

1 L volumetric flask
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Stir plate and magnetic stir bar

Beakers and graduated cylinders

Step-by-Step Methodology:

Calculate and Weigh MOPSO: For 1 L of a 0.5 M solution, weigh out 112.63 g of MOPSO

powder (0.5 mol/L * 225.26 g/mol * 1 L).[6][7] Use an analytical balance and a clean weigh

boat.

Dissolve in Water: Add approximately 800 mL of dH₂O to a 1 L beaker equipped with a

magnetic stir bar.[6][12] Slowly add the weighed MOPSO powder to the water while stirring

to facilitate dissolution. MOPSO has excellent water solubility, but adding it gradually

prevents clumping.[7]

Calibrate pH Meter: Calibrate the pH meter using standard buffers (e.g., pH 4.0, 7.0, 10.0)

according to the manufacturer's instructions. This step is crucial for accuracy.

Adjust pH: Place the calibrated pH electrode into the MOPSO solution. Slowly add 10 N

NaOH dropwise while continuously monitoring the pH.[7][12] The goal is to reach the target

pH of 6.9. Be cautious as the pH will change rapidly near the pKa.

Final Volume Adjustment: Once the target pH is achieved, carefully transfer the solution to a

1 L volumetric flask. Rinse the beaker with small amounts of dH₂O and add the rinsate to the

flask to ensure all the buffer is transferred. Add dH₂O to bring the final volume to the 1 L

mark.[6][7]

Sterilization and Storage: For applications requiring sterility, the solution can be filter-

sterilized through a 0.22 µm filter. Store the buffer at room temperature in a clearly labeled,

sealed container.[4]
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Workflow for preparing a 0.5M MOPSO buffer solution.

Stability, Storage, and Safety
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Stability and Storage
MOPSO is a highly stable compound. As a crystalline powder, it should be stored in a dry place

at room temperature.[4] Aqueous solutions are also stable under normal conditions.[16]

However, for long-term storage, refrigeration is recommended to prevent any potential

microbial growth.[16] It is also advisable to protect solutions from light, as autoclaved solutions

of similar buffers can sometimes yellow, although this does not typically affect performance.[17]

Safety and Handling
MOPSO is classified as an irritant.[2] Standard laboratory safety precautions should be

followed.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when

handling the powder or solutions.

Handling: Avoid inhalation of the powder by handling it in a well-ventilated area or a chemical

fume hood.[16][18] Avoid contact with skin and eyes.[16]

Spills: In case of a spill, sweep up the solid material and place it in a suitable container for

disposal.[16]

First Aid: If contact with eyes occurs, rinse immediately with plenty of water for at least 15

minutes.[16] For skin contact, wash with soap and water.

Conclusion
MOPSO stands as a superior buffering agent for a multitude of applications in modern

biological and chemical sciences. Its ideal pKa, zwitterionic nature, high solubility, and minimal

interaction with metal ions provide a stable and predictable environment for sensitive

experiments. By understanding its core physicochemical properties and adhering to proper

preparation and handling protocols, researchers, scientists, and drug development

professionals can effectively leverage MOPSO to ensure the integrity and reproducibility of

their work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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